Cas no 1214629-88-5 (tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate)

• Product Name: tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• CAS No: 1214629-88-5
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• MDL: MFCD09971754
• CID: 3159895
• PubChem ID: 43810901
• Update Time: 2025-06-08

tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (7S,8aS)-7-aminohexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylat e
• tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
• tert-butyl (7S,8aS)-7-amino-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate
• 1214629-88-5
• (7S,8aS)-tert-butyl 7-aminohexahydropyrrolo[1,2-a]-pyrazine-2(1H)-carboxylate
• CS-0057962
• tert-Butyl(7S,8aS)-rel-7-aminohexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• (7S,8aS)-tert-butyl 7-aminohexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• G82087
• tert-Butyl (7S,8aS)-rel-7-amino-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
• SCHEMBL14814691
• tert-Butyl (7S,8aS)-rel-7-aminohexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• rel-tert-butyl (7S,8aS)-7-aminooctahydropyrrolo[ 1,2-a]piperazine-2- carboxylate
• 1429200-41-8
• F70410
• EN300-88101
• KJFSMKNIMGVVDQ-UWVGGRQHSA-N
• (7S,8aS)-tert-butyl 7-aminohexahydro-pyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
• tert-butyl (7S,8aS)-7-amino-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
• tert-butyl (7S,8aS)-7-aminohexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate

• MDL： MFCD09971754
• Inchi： 1S/C12H23N3O2/c1-12(2,3)17-11(16)15-5-4-14-7-9(13)6-10(14)8-15/h9-10H,4-8,13H2,1-3H3/t9-,10-/m0/s1
• InChI Key： KJFSMKNIMGVVDQ-UWVGGRQHSA-N
• SMILES： O(C(C)(C)C)C(N1CCN2C[C@H](C[C@H]2C1)N)=O

Computed Properties

• Exact Mass: 241.17902698Da
• Monoisotopic Mass: 241.17902698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate

tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate (CAS No. 1214629-88-5): A Comprehensive Overview

tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate (CAS No. 1214629-88-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The structure of tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate is notable for its pyrrolo[1,2-a]pyrazine core and the presence of a tert-butyl ester group. The pyrrolo[1,2-a]pyrazine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The tert-butyl ester group adds stability and solubility properties that are crucial for pharmaceutical applications.

Recent studies have highlighted the synthesis of tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate through efficient and scalable methods. One notable approach involves the use of Pd-catalyzed coupling reactions followed by selective hydrogenation steps to achieve the desired stereochemistry. These synthetic routes not only enhance the yield but also improve the purity of the final product.

In terms of biological activity, tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate has shown promising results in various assays. Research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs) and ion channels, which are key targets in the treatment of neurological disorders and cardiovascular diseases. Additionally, preliminary studies suggest that this compound may have antiproliferative effects on certain cancer cell lines.

The pharmacokinetic properties of tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate have also been investigated. Studies indicate that it exhibits favorable absorption and distribution profiles in animal models. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

From a toxicological perspective, tert-butyl rel-(7S,8aS)-7-amino-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1，2-a]pyrazine-2-carboxylate has been evaluated for safety in preclinical studies. These assessments have shown that it has a low toxicity profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

The clinical development of tert-butyl rel-(7S，8aS)-7-amino-3，4，6，7，8，8a-hexahydro-1H-pyrrolo[1，2-a]pyrazine-2-carboxylate is currently in its early stages. Several phase I trials are underway to evaluate its safety and efficacy in human subjects. Early results are encouraging and suggest that this compound may have a significant impact on the treatment of various diseases.

In conclusion,tert-butyl rel-(7S，8aS)-7-amino-3，4，6，7，8，8a-hexahydro-1H-pyrrolo[1，2-a]pyrazine-2-carboxylate (CAS No. 1214629-88-5) represents an exciting area of research with potential applications in multiple therapeutic areas. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development in the pharmaceutical industry.